BE“GHE Foundational & Exploratory

Check Availability & Pricing

4-Methylanisole-d7: A Technical Safety and
Handling Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methylanisole-d7

Cat. No.: B1460599

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety information, handling protocols,
and physicochemical data for 4-Methylanisole-d7. While a specific Material Safety Data Sheet
(MSDS) for the deuterated form is not readily available, this document compiles relevant data
from the MSDS of its non-deuterated counterpart, 4-Methylanisole, and integrates best
practices for handling deuterated compounds. This guide is intended for use by trained
professionals in a laboratory or research setting.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for 4-Methylanisole. It is important to
note that while the isotopic substitution of hydrogen with deuterium in 4-Methylanisole-d7 is
expected to have a minimal effect on most of these properties, slight variations may exist.
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Physical and Chemical

) Value Reference
Properties
Molecular Formula C8H100 [1112][3]
Molecular Weight 122.16 g/mol [1103114]
Boiling Point 174-176 °C [1][2][5]
Melting Point -32°C [1114]
Flash Point 53 - 60 °C (closed cup) [11[2113114]
Density 0.960 - 0.969 g/cm3 [21[31[4]
Vapor Pressure 1.14-1.7 mmHg @ 25°C [1103114]
- Slightly soluble (0.559 g/L at
Water Solubility [1112]
20 °C)

Refractive Index 1.494 - 1.5124 [1112114]
Autoignition Temperature 485 °C /905 °F [3]
Toxicological )

Value Species Route Reference
Data
LD50 (Lethal

1920 mg/kg Rat Oral [1][2]
Dose, 50%)
LD50 (Lethal )

> 4850 mg/kg Rabbit Dermal [2]
Dose, 50%)
LD (Lethal Dose) > 500 mg/kg Mouse Intraperitoneal [1]
LC50 (Lethal
Concentration, > 6.1 mg/L (4 h) Rat Inhalation [2]
50%)
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Hazard ldentification Classification Reference

Flammable liquid and vapor

Flammabilit 2][6
y (Category 3) [21(e]
o Harmful if swallowed (Category
Acute Toxicity 2 [2][6]
) ) o Causes skin irritation
Skin Corrosion/Irritation [2][6]
(Category 2)

Suspected of damaging fertility
Reproductive Toxicity or the unborn child (Category [6]
2)

Harmful to aquatic life with
Aquatic Hazard long lasting effects (Category [6]
3)

Experimental Protocols and Handling

Given the hazards associated with 4-Methylanisole, and the special considerations for
deuterated compounds, the following protocols should be strictly adhered to.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is mandatory:

Eye Protection: Chemical splash-resistant safety glasses or goggles. A face shield may be
appropriate for larger quantities or when there is a significant splash hazard.[2]

e Hand Protection: Wear appropriate chemical-resistant gloves.[2]
» Skin and Body Protection: A lab coat or other protective clothing is required.[2][7]

» Respiratory Protection: Use in a well-ventilated area. If inhalation risk is high, use a NIOSH-
approved respirator.[8]

Safe Handling and Storage Workflow
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The following diagram outlines the general workflow for the safe handling and storage of 4-

Methylanisole-d7.

Receiving and Storage

Receive Compound

Enspect Container for Damagej

l

Away from Ignition Sources [3, 4]

C‘Store in a Cool, Dry, Well-Ventilated Area)

Retrieve for Use

Handling and H

Xperimentation

Don Appropriate PPE [3]

y

Work in a Ventilated Area
(e.g., Fume Hood) [3]

y

Dispense Required Amount

Perform Experiment

Generate Waste

Waste [

isposal

Collect Waste in a Labeled,
Sealed Container [3]

l

Dispose of Waste According to
Institutional and Local Regulations [

)

Click to download full resolution via product page

General workflow for handling 4-Methylanisole-d7.
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Specific Handling Considerations for Deuterated
Compounds

Deuterated compounds require special handling to maintain their isotopic purity.[9]

Protection from Moisture: 4-Methylanisole-d7 is likely hygroscopic. Store in a tightly sealed
container, potentially in a desiccator, to prevent H-D exchange with atmospheric moisture.[9]

Inert Atmosphere: For sensitive experiments, handle the compound under an inert
atmosphere (e.g., argon or nitrogen) to prevent contamination.[9]

Solvent Choice: Use anhydrous deuterated solvents for analysis (e.g., NMR) to avoid
isotopic dilution.

First Aid Measures

In case of exposure, follow these first aid procedures:

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
aid.[2]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention if irritation persists.[2][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][7]

Spill and Fire Response

Spill: In case of a spill, remove all ignition sources.[7][10] Ventilate the area. Absorb the spill
with an inert material (e.g., sand, earth) and place it in a suitable container for disposal.[10]

Fire: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to extinguish a
fire.[8] Water may be ineffective.[8] Vapors are flammable and may form explosive mixtures
with air.[8][10]
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Signaling Pathways and Logical Relationships

The primary safety concern with 4-Methylanisole-d7 is its chemical reactivity and toxicity,

rather than its involvement in specific biological signaling pathways in a research context. The

logical relationship for ensuring safety follows a standard hierarchy of controls.

Hierarchy of Safety Controls

Elimination/Substitution
(Is a safer alternative available?

)

T

Engineering Controls
(e.g., Fume Hood) [3]

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, etc.) [3]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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